Cas no 1270485-02-3 (5-(1-Aminoethyl)-2-fluorophenol)

5-(1-Aminoethyl)-2-fluorophenol is a fluorinated phenolic compound featuring an aminoethyl substituent, making it a versatile intermediate in organic synthesis and pharmaceutical applications. The presence of both amine and hydroxyl functional groups allows for selective derivatization, enabling its use in the development of bioactive molecules and fine chemicals. The fluorine atom enhances electronic properties, potentially improving binding affinity in medicinal chemistry contexts. This compound is particularly valuable in the synthesis of fluorinated analogs of biologically active compounds, where its structural features contribute to enhanced stability and reactivity. High purity grades ensure reproducibility in research and industrial applications.

5-(1-Aminoethyl)-2-fluorophenol structure

1270485-02-3 structure

Product Name:5-(1-Aminoethyl)-2-fluorophenol

CAS No:1270485-02-3

MF:C₈H₁₀FNO

MW:155.169505596161

CID:4936543

Update Time:2025-06-08

5-(1-Aminoethyl)-2-fluorophenol Chemical and Physical Properties

Names and Identifiers

- 5-(1-aminoethyl)-2-fluorophenol
- AK674229
- 5-(1-Aminoethyl)-2-fluorophenol
- Inchi： 1S/C8H10FNO/c1-5(10)6-2-3-7(9)8(11)4-6/h2-5,11H,10H2,1H3
- InChI Key： LKKMAGWOAMDJDO-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1O)C(C)N

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 131
XLogP3: 0.9
Topological Polar Surface Area: 46.2

5-(1-Aminoethyl)-2-fluorophenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019146969-1g	5-(1-Aminoethyl)-2-fluorophenol	1270485-02-3	97%	1g	947.44 USD	2021-06-15
Alichem	A019146969-5g	5-(1-Aminoethyl)-2-fluorophenol	1270485-02-3	97%	5g	2,412.00 USD	2021-06-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1794853-1g	5-(1-Aminoethyl)-2-fluorophenol	1270485-02-3	98%	1g	￥5754.00	2024-08-09

5-(1-Aminoethyl)-2-fluorophenol Related Literature

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Additional information on 5-(1-Aminoethyl)-2-fluorophenol

Comprehensive Overview of 5-(1-Aminoethyl)-2-fluorophenol (CAS No. 1270485-02-3): Properties, Applications, and Research Insights

5-(1-Aminoethyl)-2-fluorophenol (CAS No. 1270485-02-3) is a fluorinated phenolic compound with a unique aminoethyl side chain, making it a versatile intermediate in pharmaceutical and agrochemical research. Its molecular structure combines a fluorophenol core with an ethylamine functional group, enabling diverse reactivity for synthetic applications. Researchers frequently search for "5-(1-Aminoethyl)-2-fluorophenol synthesis" or "CAS 1270485-02-3 applications," reflecting its growing relevance in drug discovery and material science.

The compound's fluorine atom enhances its metabolic stability and bioavailability, a key feature highlighted in queries like "fluorophenol derivatives in medicinal chemistry." Recent studies explore its role in designing kinase inhibitors and GPCR-targeted therapeutics, aligning with trends in personalized medicine. Analytical techniques such as HPLC purification and NMR characterization are critical for quality control, as noted in searches for "1270485-02-3 purity analysis."

Environmental and green chemistry considerations drive interest in sustainable synthesis routes for 5-(1-Aminoethyl)-2-fluorophenol. Questions like "biocatalytic fluorination methods" or "solvent-free amine reactions" reflect industry demands for eco-friendly protocols. The compound’s logP value and hydrogen bonding capacity are frequently analyzed to predict ADME properties, addressing common search terms such as "fluorophenol pharmacokinetics."

In material science, its phenolic hydroxyl group enables polymer modification, with searches for "fluorinated phenol monomers" gaining traction. Regulatory compliance queries (e.g., "REACH compliance for CAS 1270485-02-3") underscore its safe handling protocols. Ongoing research explores chemoenzymatic derivatization to expand its utility, positioning this compound at the intersection of innovation and industrial applicability.